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Compound of Interest

Compound Name: Ticarcillin (sodium)
Cat. No.: B12420698
Get Quote
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Executive Summary

Ticarcillin disodium (CAS: 4697-14-7) is a carboxypenicillin exhibiting high aqueous solubility
due to its disodium salt form.[1][2][3] While solubility exceeds 100 mg/mL in water, its utility is
strictly limited by the inherent instability of the beta-lactam ring in agueous environments.

Critical Takeaway: The limiting factor in ticarcillin workflows is not solubility (how much
dissolves) but stability (how long it remains active).[2] Researchers often erroneously store
reconstituted stock solutions at 4°C for extended periods, leading to cryptic experimental failure
due to ring hydrolysis.[1] Optimal protocol: Reconstitute at 50-100 mg/mL in water, filter-
sterilize immediately, and store aliquots at -20°C or below.[1][2]

Physicochemical Profile

Understanding the molecular basis of ticarcillin’s behavior is prerequisite to proper handling.
The disodium salt form is chosen over the free acid to maximize hydrophilicity, but this
introduces ionic considerations for sensitive cell culture systems.
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Parameter Specification Technical Note

Use this value for Molarity
Molecular Weight 428.39 g/mol calculations (not the free acid
MW).[1][2]

High sodium content (~10.7%)
Formula C15H14N2Naz206S2 impacts osmolarity in high-

conc.[1][2] stocks.

Highly hygroscopic.[1][3] Must
Appearance White to pale yellow powder be weighed in low-humidity
environments.[1][2]

Polyprotic acid behavior; exists
pKa ~2.5 (COOH), ~3.4 (COOH) as a dianion at physiological
pH.[2]

- ) Powder clumps rapidly upon
Hygroscopicity High _
exposure to air.[1]

Molecular Dissociation Logic

The following diagram illustrates the dissociation of the disodium salt in water, which drives its
high solubility profile.
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Figure 1: Dissociation mechanism.[1][2] The separation of sodium ions renders the bulky beta-
lactam core hydrophilic.

Solubility Data & Solvent Compatibility
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The following data aggregates empirical solubility limits. While "freely soluble" is the
pharmacopeial definition, practical lab limits are defined by viscosity and osmolarity.

Quantitative Solubility Table

Solvent Solubility Limit (25°C) Application Notes

Preferred. Optimal for stock
Water (SWFI) > 100 mg/mL solutions.[1][2] Clear to pale
yellow.[1][4][5][6][7][8]

Compatible, but increases

0.9% Saline (NS) > 100 mg/mL o
ionic strength.[1]
Caution. High phosphate
concentrations can reduce
PBS (pH 7.2) ~ 10 mg/mL N
solubility compared to water.[1]
[2]
Useful for organic synthesis or
DMSO ~ 50-125 mg/mL specific hydrophobic assays.
[1]
Incompatible. Do not use
Ethanol < 2 mg/mL o
alcohols for reconstitution.[1]
Limited utility; toxic to
DMF ~ 20 mg/mL

biological systems.[1]

Critical Buffer Warning: Avoid reconstituting directly in buffers with pH < 6.0 or > 8.0. The beta-
lactam ring is susceptible to acid-catalyzed and base-catalyzed hydrolysis.[1][2] Reconstitute in
water first, then dilute into the final buffer.

Stability & Degradation Mechanisms|[3]

This is the most frequent point of failure. Ticarcillin in solution degrades via hydrolysis of the
beta-lactam ring to penicilloic acid, which is biologically inactive and potentially immunogenic.

[1]

Stability Profile (Reconstituted Solution)
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Room Temperature (20-25°C): < 6 hours.[1][2] (Significant degradation detectable after 6h).
[11[2]

Refrigerated (4°C): < 72 hours. (Often cited as 7 days, but potency loss begins earlier. 72h is
the safe limit for quantitative MIC assays).

Frozen (-20°C): 30 days.[1][2]

Deep Freeze (-80°C): > 6 months.[1][2]

Degradation Pathway Visualization

The beta-lactam ring tension makes it an "energy spring" ready to snap open upon nucleophilic
attack (by water or hydroxide ions).[1][2]

Catalysts:
Active Ticarcillin pH > 8.0, pH < 6.0
(Intact Beta-Lactam Ring) Heat (> 25°C)

Nucleophiles

Hydrolysis Reaction
(Ring Opening)
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Figure 2: The primary degradation pathway.[1][2] Once the ring opens, antibiotic activity is
permanently lost.

Standard Operating Procedure (SOP): Preparation
of 100 mg/mL Stock
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Objective: Prepare a sterile, stable stock solution of Ticarcillin Disodium.

Materials

« Ticarcillin Disodium Salt (Powder)[2][3][4][5][7]1[8][°]
» Sterile Water for Injection (SWFI) or Molecular Grade Water (Nuclease-free)[1][2]

e 0.22 um Syringe Filter (PES or PVDF membrane; avoid Nylon if possible to prevent protein
binding in complex media later)[1][2]

 Sterile microcentrifuge tubes (Light-blocking amber tubes preferred)[1][2]

Protocol Workflow

 Calculations:
o Target Conc: 100 mg/mL.[1]
o Target Volume: 10 mL.
o Mass Required: 1.0 g.[1]

o Note: No correction for salt is usually needed for potency unless the Certificate of Analysis
(CoA) specifies a low potency (<800 pg/mg).[1]

e Weighing:

o Weigh 1.0 g of powder rapidly. The powder will absorb moisture from the air, becoming
sticky. Close the source container immediately.

 Solubilization:
o Add approx. 8 mL of SWFI to a sterile tube.[1]

o Add the powder to the water (do not add water to powder, to prevent clumping at the
bottom).
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o Vortex gently or invert until fully dissolved.[1][2] Solution should be clear to pale yellow.[1]

[S1I61[71[8]
o Adjust final volume to 10 mL with SWFI.

« Sterilization:
o Pass the solution through a 0.22 pm syringe filter into a sterile receiver.

o Why? Ticarcillin is not sterile unless labeled "Sterile for Injection."[1] Research grade salts
often contain bacterial endotoxins or particulates.[1]

e Aliquot & Storage:
o Dispense into 500 L or 1 mL aliquots.
o Freeze immediately at -20°C.

o Do not refreeze after thawing.[1][2][5]

1. Weigh Powder 2. Dissolve in SWFI 3. Filter Sterilize 4. Aliquot > 5. Store at -20°C
(Low Humidity) (Add powder to water) (0.22 ym PES) (Single-use volumes) (Protect from light)

Click to download full resolution via product page

Figure 3: Operational workflow for stock preparation ensuring sterility and stability.

Troubleshooting & FAQs

Q: The solution turned dark yellow/orange after 2 days at 4°C. Is it safe to use? A:No.
Darkening indicates significant oxidation and hydrolysis.[1] While some color change is normal
(pale yellow), dark amber indicates degradation products.[1] Discard.

Q: Can | autoclave Ticarcillin? A:Absolutely not. The heat of autoclaving (121°C) will instantly
destroy the beta-lactam ring.[1][2] You must use filter sterilization.[1][2]

Q: Can I mix Ticarcillin with Aminoglycosides (e.g., Gentamicin) in the same stock? A:No. Beta-
lactams can chemically inactivate aminoglycosides when mixed in high concentrations in the
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same syringe or flask.[1] Administer/add them separately.

Q: My buffer is pH 8.5. Will Ticarcillin work? A: Activity will be compromised rapidly. If your
experiment requires pH 8.5, add the Ticarcillin immediately before the start of the assay to
minimize exposure time to the alkaline environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: Ticarcillin Disodium Salt Solubility &
Stability Profile[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12420698/docs#technical-guide-ticarcillin-disodium-
salt-solubility-stability-profile-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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